Cas no 62685-94-3 (Octanediamide, 2-ethyl-N,N'-diphenyl-)

Octanediamide, 2-ethyl-N,N'-diphenyl- structure
62685-94-3 structure
Product Name:Octanediamide, 2-ethyl-N,N'-diphenyl-
CAS No:62685-94-3
MF:C22H28N2O2
MW:352.469925880432
CID:435258
PubChem ID:71383822
Update Time:2025-04-19

Octanediamide, 2-ethyl-N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Octanediamide, 2-ethyl-N,N'-diphenyl-
    • 2-ethyl-N,N'-diphenyloctanediamide
    • DTXSID70806112
    • 2-Ethyl-N~1~,N~8~-diphenyloctanediamide
    • 62685-94-3
    • Inchi: 1S/C22H28N2O2/c1-2-18(22(26)24-20-15-9-5-10-16-20)12-6-3-11-17-21(25)23-19-13-7-4-8-14-19/h4-5,7-10,13-16,18H,2-3,6,11-12,17H2,1H3,(H,23,25)(H,24,26)
    • InChI Key: XTVFMAGBADLCLQ-UHFFFAOYSA-N
    • SMILES: O=C(C(CC)CCCCCC(NC1C=CC=CC=1)=O)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 352.21524
  • Monoisotopic Mass: 352.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 10
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk